Cas no 891122-21-7 (2-methyl-N-{3-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide)

• Product Name: 2-methyl-N-{3-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide
• CAS No: 891122-21-7
• MF: C₂₃H₁₇N₅OS
• MW: 411.478982686996
• CID: 5779040
• PubChem ID: 7532531
• Update Time: 2025-05-26

2-methyl-N-{3-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-[3-(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzamide
• 2-methyl-N-(3-(3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzamide
• F2508-0459
• 2-methyl-N-{3-[3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}benzamide
• 891122-21-7
• AKOS024654467
• Benzamide, 2-methyl-N-[3-[3-(2-thienyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl]-
• 2-methyl-N-{3-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide

• Inchi： 1S/C23H17N5OS/c1-15-6-2-3-9-18(15)23(29)24-17-8-4-7-16(14-17)19-11-12-21-25-26-22(28(21)27-19)20-10-5-13-30-20/h2-14H,1H3,(H,24,29)
• InChI Key： RYMKLZLZYICCFT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NN=C2C=CC(C3C=CC=C(C=3)NC(C3C=CC=CC=3C)=O)=NN21

Computed Properties

• Exact Mass: 411.11538136g/mol
• Monoisotopic Mass: 411.11538136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 13.06±0.70(Predicted)

Additional information on 2-methyl-N-{3-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide

Introduction to Compound CAS No. 891122-21-7: 2-Methyl-N-{3-[3-(Thiophen-2-Yl)-1,2,4-Triazolo[4,3-b]Pyridazin-6-Yl]Phenyl}Benzamide

The compound with CAS No. 891122-21-7, known as 2-methyl-N-{3-[3-(thiophen-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl}benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a benzamide moiety fused with a thiophene-containing triazolopyridazine ring system. The integration of these structural elements contributes to its distinctive chemical properties and potential applications in drug discovery and advanced materials.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of novel therapeutic agents. The presence of the thiophene ring introduces electronic properties that enhance the molecule's ability to interact with biological targets. Moreover, the triazolopyridazine moiety is known for its stability and versatility in forming hydrogen bonds, making it a valuable component in drug design. These features position CAS No. 891122-21-7 as a promising candidate for further exploration in the context of cancer therapy, neurodegenerative diseases, and other critical areas of medical research.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced coupling reactions and cyclization techniques. The synthesis pathway often includes the use of transition metal catalysts to facilitate the formation of the triazolopyridazine ring system. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is suitable for both analytical studies and preclinical testing.

The structural complexity of CAS No. 891122-7 also makes it an intriguing subject for computational chemistry studies. Molecular modeling techniques have been employed to investigate its conformational flexibility and binding affinity towards various protein targets. These insights are crucial for understanding its potential as a lead compound in drug development programs.

In addition to its pharmacological applications, this compound has shown promise in the realm of optoelectronics. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other advanced electronic devices. The integration of thiophene moieties into such materials enhances their conductivity and stability under operational conditions.

Recent advancements in analytical techniques have further deepened our understanding of this compound's properties. High-resolution mass spectrometry (HRMS) has been used to confirm its molecular formula and purity levels, while nuclear magnetic resonance (NMR) spectroscopy has provided detailed insights into its stereochemistry and dynamic behavior.

In conclusion, CAS No. 891122-7 represents a cutting-edge example of how modern chemical synthesis and computational modeling can lead to innovative materials with wide-ranging applications. Its unique structure and functional groups make it a valuable asset in both medicinal chemistry and materials science research.